Cas no 15182-35-1 (3-(ETHYLTHIO)-4H-1,2,4-TRIAZOLE)
15182-35-1 structure
Product Name:3-(ETHYLTHIO)-4H-1,2,4-TRIAZOLE
CAS No:15182-35-1
MF:C4H7N3S
MW:129.183478593826
CID:903992
PubChem ID:2778186
Update Time:2025-04-19
3-(ETHYLTHIO)-4H-1,2,4-TRIAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 3-(ETHYLTHIO)-4H-1,2,4-TRIAZOLE
- 3-ETHYLTHIO-4H-[1,2,4]TRIAZOLE
- 15182-35-1
- 15285-39-9
- MFCD01312672
- UHIOXHCBRKQOTQ-UHFFFAOYSA-N
- 1,2,4-triazol-3-yl ethyl sulfide
- 3-ethylthio-4h-1,2,4-triazole
- 3-ethylthio-1,2,4 -triazole
- 5-(Ethylthio)-1H-1,2,4-triazole
- SCHEMBL774899
- DB-427065
- SCHEMBL12242700
- AKOS006223934
- 3-ethylthio-1,2,4-triazole
- 5-ethylsulfanyl-1H-1,2,4-triazole
- AKOS002665340
- 3-Ethylthio-4(H)-1,2,4-triazole
-
- Inchi: 1S/C4H7N3S/c1-2-8-4-5-3-6-7-4/h3H,2H2,1H3,(H,5,6,7)
- InChI Key: UHIOXHCBRKQOTQ-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)CC
Computed Properties
- Exact Mass: 129.03600
- Monoisotopic Mass: 129.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 68.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.87000
- LogP: 0.91670
3-(ETHYLTHIO)-4H-1,2,4-TRIAZOLE Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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